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Compound of Interest

Compound Name: 2-Bromo-6-nitrobenzaldehyde

Cat. No.: B112248 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-6-nitrobenzaldehyde.

Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following

guidance is synthesized from data on structurally similar compounds, including other

brominated and nitrated benzaldehydes. It is imperative to treat this chemical with caution and

to conduct a thorough risk assessment before commencing any work.

Hazard Identification and Classification
Based on analogous compounds, 2-Bromo-6-nitrobenzaldehyde is expected to be harmful if

swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[1]

Aromatic nitro compounds can also pose systemic risks, such as methaemoglobinaemia.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling, and the

following PPE is mandatory to minimize exposure.[2][3]
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield is recommended if

splashing is a risk.[2][4]

Protects against splashes and

dust particles that can cause

serious eye irritation.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A flame-

resistant or 100% cotton lab

coat should be worn and fully

buttoned.[1][4]

Prevents skin contact, which

can cause irritation. Inspect

gloves for any signs of

degradation or puncture before

use.[4]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood.[1][3] If engineering

controls are insufficient or dust

is generated, a NIOSH-

approved respirator (e.g., N95

for solids) is necessary.[3][4]

Minimizes the inhalation of

dust or vapors that may cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[3][6]

Work within a certified chemical fume hood to ensure adequate ventilation.[7]

Assemble all necessary equipment and don the required PPE as specified in the table

above.[2]
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Have appropriate spill cleanup materials (e.g., inert absorbent like sand or vermiculite)

readily available.[1][3]

2. Handling:

Conduct all manipulations, such as weighing and transferring, within the fume hood.[1]

Avoid the formation of dust when handling the solid material.[2][4] Use a spatula for

transfers.[1]

Keep the container tightly closed when not in use.[4][8]

Avoid contact with skin, eyes, and clothing.[6][9]

Do not eat, drink, or smoke in the laboratory area.[2][4]

Wash hands thoroughly with soap and water after handling.[3]

3. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[5][9]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. Seek medical attention if irritation persists.[5][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[4][9]

Spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent

material.[1][10] Carefully sweep up the material, place it in a suitable, closed, and labeled

container for hazardous waste disposal, and clean the spill area thoroughly.[1][2]

Disposal Plan
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All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 2-Bromo-6-nitrobenzaldehyde and any contaminated

materials in a designated, labeled hazardous waste container for halogenated organic waste.

[10][11] Do not dispose of it down the drain or in regular trash.[11]

Contaminated PPE: Disposable PPE, such as gloves, should be placed in a sealed bag and

disposed of as hazardous waste.[2]

Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of

chemical waste.[1][7] Contact your institution's Environmental Health and Safety (EHS) office

to arrange for pickup.[11]

Experimental Workflow Visualization
The following diagram outlines the standard workflow for the safe handling of 2-Bromo-6-
nitrobenzaldehyde, from initial preparation to final disposal.
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Preparation

Handling (Inside Fume Hood)

Post-Handling & Decontamination

Waste Disposal

Emergency Response

Verify fume hood, eyewash, and safety shower functionality

Assemble all necessary equipment and materials

Don appropriate Personal Protective Equipment (PPE)

Weigh and transfer chemical, minimizing dust

Perform experimental procedure

Keep container tightly sealed when not in useSpill or Exposure Occurs

Segregate all waste as halogenated hazardous waste

Decontaminate work surfaces and equipment

Remove PPE and wash hands thoroughly

Store hazardous waste in labeled, sealed containers

Arrange for pickup by EHS or licensed contractor

Follow Spill Cleanup Procedure Follow First-Aid Measures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Bromo-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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